N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C19H21N3O3S3/c1-2-13-7-5-9-15-17(13)20-19(27-15)21-18(23)14-8-3-4-11-22(14)28(24,25)16-10-6-12-26-16/h5-7,9-10,12,14H,2-4,8,11H2,1H3,(H,20,21,23)
• InChI Key: NHGBKFRUPXFSAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3CCCCN3S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H21N3O3S3
• Molecular Weight: 435.6 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3S3 and its molecular weight is 435.58. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

A variety of synthesized compounds related to N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide have shown promising antimicrobial properties. These include derivatives synthesized through molecular hybridization and evaluated for their antituberculosis activity and cytotoxicity. For instance, thiazole-aminopiperidine hybrid analogues have been designed as novel Mycobacterium tuberculosis GyrB inhibitors, displaying significant activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, with one compound showing an MTB MIC of 28.44 μM without cytotoxicity at 50 μM (V. U. Jeankumar et al., 2013). Additionally, microwave-assisted synthesis of some hybrid molecules containing penicillanic acid or cephalosporanic acid moieties investigated their biological activities, with some displaying good to moderate antimicrobial activity against test microorganisms (Serap Başoğlu et al., 2013).

Anticancer Applications

Compounds structurally related to N-(4-ethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide have also been evaluated for their anticancer properties. Novel piperidine substituted benzothiazole derivatives have been synthesized and exhibited good antibacterial activity and antifungal activity (S. Shafi et al., 2021). Furthermore, a study on propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole showed them as promising anticancer agents, with some compounds demonstrating strong anticancer activities relative to doxorubicin, a reference drug (A. Rehman et al., 2018).